![molecular formula C19H22BrN3O2 B2970378 N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide CAS No. 848249-65-0](/img/structure/B2970378.png)
N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized and studied for its pharmacological properties.
Scientific Research Applications
Perspective on Ranolazine for Atrial Fibrillation Treatment
Ranolazine, closely related to the query compound with a different functional group, is clinically used for angina pectoris treatment. Research suggests potential antiarrhythmic activity and atrio-selectivity, indicating a possibility for treating atrial fibrillation. Further studies in animal models incorporating atrial fibrillation-related remodeling and controlled trials in human atrial fibrillation are recommended to explore its full potential (Hancox & Doggrell, 2010).
Synthesis and Transformation into Functionalized Piperazines
A study on chiral piperazine and 1,4-diazepane annulated β-lactams, derived from (3R,4S)-4-imidoyl-1-(ω-haloalkyl)azetidin-2-ones, explored their transformation into novel methyl (R)-alkoxy-[(S)-piperazin-2-yl]acetates. This process, involving bromination and sodium borohydride reduction, showcases the synthetic versatility of related piperazine structures (Dekeukeleire et al., 2012).
Novel Compound Synthesis with Piperazine Component
Research on synthesizing novel compounds involving a piperazine component yielded 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. This demonstrates the compound's potential for generating new molecular entities with specific characteristics, highlighting the breadth of applications in medicinal chemistry (Wujec & Typek, 2023).
Exploration of Synthetic Multifunctional Amides for Alzheimer's Disease
A study on multifunctional amides, including those with piperazine components, synthesized for Alzheimer's disease therapy, reveals moderate enzyme inhibitory potentials and mild cytotoxicity. This suggests the potential therapeutic applications of related compounds in addressing neurodegenerative disorders, underlining the significance of such chemical structures in developing new treatments (Hassan et al., 2018).
properties
IUPAC Name |
N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrN3O2/c1-25-16-8-6-15(7-9-16)23-12-10-22(11-13-23)14-19(24)21-18-5-3-2-4-17(18)20/h2-9H,10-14H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJHBHUYFHBRCJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.